Cas no 1261485-08-8 (3-Fluoro-6-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Fluoro-6-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine
• CAS No: 1261485-08-8
• MF: C₁₃H₆F₇NO
• MW: 325.181667804718
• CID: 4924384
• Update Time: 2025-10-29

3-Fluoro-6-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-6-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C13H6F7NO/c14-9-4-5-10(21-11(9)12(15,16)17)7-2-1-3-8(6-7)22-13(18,19)20/h1-6H
• InChI Key： XCTQUPPNTXRESL-UHFFFAOYSA-N
• SMILES： FC1C=CC(C2C=CC=C(C=2)OC(F)(F)F)=NC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1

Additional information on 3-Fluoro-6-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine

3-Fluoro-6-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine (CAS No. 1261485-08-8)

3-Fluoro-6-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine, also known by its CAS number 1261485-08-8, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and material science. This compound belongs to the class of pyridines, which are aromatic heterocycles widely used in drug discovery and agrochemicals. The structure of this compound features a pyridine ring substituted with a trifluoromethyl group at position 2, a fluoro group at position 3, and a trifluoromethoxy-substituted phenyl group at position 6. These substituents contribute to its unique electronic properties and reactivity, making it an attractive target for various research and industrial applications.

The synthesis of 3-Fluoro-6-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine involves a series of advanced organic reactions, including nucleophilic aromatic substitution, coupling reactions, and fluorination processes. Recent advancements in catalytic methods have enabled more efficient and selective pathways for constructing such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the assembly of the trifluoromethoxyphenyl group onto the pyridine ring. These developments highlight the importance of continuous innovation in synthetic methodologies to meet the growing demand for structurally diverse compounds in drug discovery.

In terms of biological activity, 3-Fluoro-6-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine has shown promising results in preliminary studies targeting various disease states. Its unique substitution pattern allows for interactions with specific protein targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in numerous pathological conditions. Recent research has demonstrated that this compound exhibits potent inhibitory activity against certain oncogenic kinases, making it a potential candidate for anticancer drug development. Additionally, its trifluoromethyl and trifluoromethoxy groups contribute to enhanced pharmacokinetic properties, including improved bioavailability and metabolic stability.

The application of CAS No. 1261485-08-8 extends beyond pharmaceuticals into materials science, where its electronic properties make it suitable for use in organic electronics and optoelectronic devices. The pyridine ring's conjugated system facilitates charge transport, while the electron-withdrawing substituents modulate the compound's energy levels to suit specific device requirements. Recent studies have explored its potential as an electron-deficient component in organic photovoltaics (OPVs), where it can act as an acceptor material to enhance charge separation efficiency.

In terms of safety and handling, 3-Fluoro-6-(3-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine must be treated with care due to its chemical reactivity. Proper personal protective equipment (PPE) should be worn during synthesis and handling to minimize exposure risks. Storage conditions should also be optimized to prevent degradation or contamination.

Looking ahead, the continued exploration of CAS No. 1261485-08-8's properties will undoubtedly yield further insights into its potential applications across multiple disciplines. As research progresses, this compound is expected to play an increasingly important role in advancing both therapeutic interventions and materials innovation.